2-Propanol, 1,1'-(1,2-ethanediyldiimino)bis-

• CAS RN: 3270-73-3
• Molecular Formula: C8H20N2O2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 1-[2-(2-hydroxypropylamino)ethylamino]propan-2-ol
• InChI: InChI=1S/C8H20N2O2/c1-7(11)5-9-3-4-10-6-8(2)12/h7-12H,3-6H2,1-2H3
• InChI Key: NXNQLKPBPWLUSX-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCCNCC(C)O)O

Description

2-Propanol, 1,1'-(1,2-ethanediyldiimino)bis- is a useful research compound. Its molecular formula is C8H20N2O2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(IV-a): Propylene oxide (142.4 g, 2.4 mol) was added dropwise over a period of 11 hours to a solution of ethylenediamine (71.9 g, 1.2 mol) in 25 mL absolute ethanol and 10 mL of nitrogen purged distilled water at 90° C. After addition, the reaction was maintained for an additional hour, then cooled to room temperature (about 20° C.). The reaction solution was concentrated by rotary evaporation to give a milky white suspension which, upon dissolution in anhydrous ether, produced a white precipitate of N,N'-bis(2-hydroxypropyl)ethylenediamine in 28.5 percent yield. The product was crystallized from methanol/ethanol [m.p. 132° C., IR(Nujol): 3250(OH); NMR(MeOHd4): δ3.8(m,2H); 2.6(t,8H); 1.2(d,6H)].